2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile

• Molecular Formula: C18H18N2S
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 2-ethylsulfanyl-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C18H18N2S/c1-2-21-18-15(12-19)17(13-8-4-3-5-9-13)14-10-6-7-11-16(14)20-18/h3-5,8-9H,2,6-7,10-11H2,1H3
• InChI Key: WADABFNOBAUXRQ-UHFFFAOYSA-N
• SMILES: CCSC1=NC2=C(CCCC2)C(=C1C#N)C3=CC=CC=C3

Description

2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile, also known as EPTQ, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPTQ is a quinoline derivative that has a unique structure with a sulfur atom and a nitrile group attached to it. In

Scientific Research Applications

2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been investigated for its anticancer, anti-inflammatory, and antimicrobial properties. In material science, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been used as a building block for the synthesis of novel materials with unique optical and electronic properties. In organic synthesis, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been used as a starting material for the synthesis of various functionalized quinoline derivatives.

Mechanism of Action

The mechanism of action of 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In one study, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile was shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to DNA damage and cell death, which may explain the anticancer activity of 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile. In another study, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile was shown to inhibit the production of inflammatory cytokines in macrophages, which may explain its anti-inflammatory activity.
Biochemical and Physiological Effects:
2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In one study, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile was shown to induce apoptosis (programmed cell death) in cancer cells, but not in normal cells. This selectivity makes 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile a promising candidate for cancer therapy. In another study, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile was shown to reduce the production of reactive oxygen species (ROS) in cells, which may explain its antioxidant activity. However, the effects of 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile on the human body are not fully understood, and more research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has several advantages for lab experiments, including its relatively simple synthesis method, high yield, and potential applications in various fields. However, there are also some limitations to working with 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile, including its low solubility in water and some organic solvents, which may make it difficult to handle in certain experiments. Additionally, the toxicity and potential side effects of 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile are not fully understood, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile, including its potential applications in cancer therapy, material science, and organic synthesis. In cancer therapy, more research is needed to determine the safety and efficacy of 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile as a potential anticancer agent. In material science, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can be used as a building block for the synthesis of novel materials with unique properties, such as luminescent and conductive materials. In organic synthesis, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can be used as a starting material for the synthesis of various functionalized quinoline derivatives, which may have potential applications in drug discovery and other fields. Overall, 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile is a promising compound that has the potential to make significant contributions to various fields of research.

Synthesis Methods

The synthesis of 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile involves a multi-step process that starts with the reaction of 2-chloro-4-phenylquinoline with sodium ethyl sulfide to form 2-(ethylsulfanyl)-4-phenylquinoline. This intermediate compound is then treated with sodium cyanide to produce 2-(Ethylsulfanyl)-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile. The overall yield of this process is around 50%, and the purity of the final product can be improved by recrystallization.